Cas no 2171317-51-2 (3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide)
3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide
- 1H-Pyrazole-4-carboxamide, 3-amino-1-(1-methylethyl)-N,N-dipropyl-
-
- Inchi: 1S/C13H24N4O/c1-5-7-16(8-6-2)13(18)11-9-17(10(3)4)15-12(11)14/h9-10H,5-8H2,1-4H3,(H2,14,15)
- InChI Key: FHZLEPXYZNEFPO-UHFFFAOYSA-N
- SMILES: N1(C(C)C)C=C(C(N(CCC)CCC)=O)C(N)=N1
3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB555322-100 mg |
3-Amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide; . |
2171317-51-2 | 100MG |
€393.30 | 2022-03-01 | ||
| abcr | AB555322-250 mg |
3-Amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide; . |
2171317-51-2 | 250MG |
€528.40 | 2022-03-01 | ||
| abcr | AB555322-500 mg |
3-Amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide; . |
2171317-51-2 | 500MG |
€688.90 | 2022-03-01 | ||
| abcr | AB555322-1 g |
3-Amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide; . |
2171317-51-2 | 1g |
€935.40 | 2022-03-01 |
3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide
Research Brief on 3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide (CAS: 2171317-51-2)
3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide (CAS: 2171317-51-2) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its pharmacological properties, synthesis optimization, and potential clinical applications, making it a compound of high interest for researchers in the field.
The synthesis of 3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide involves a multi-step process that has been refined in recent years to improve yield and purity. Key advancements include the use of novel catalysts and green chemistry approaches, which have significantly reduced the environmental impact of its production. Researchers have also explored the compound's stability under various conditions, providing valuable insights into its storage and handling requirements for industrial and laboratory settings.
Pharmacological studies have revealed that 3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide exhibits notable activity as a modulator of specific enzyme systems. Recent in vitro and in vivo experiments have demonstrated its efficacy in targeting pathways associated with inflammatory responses and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for developing new anti-inflammatory agents, with a mechanism of action distinct from currently available therapeutics.
In addition to its therapeutic potential, the compound's pharmacokinetic profile has been extensively studied. Research indicates favorable absorption and distribution characteristics, along with a manageable metabolic pathway. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects. Ongoing structure-activity relationship (SAR) studies aim to address these issues by exploring derivatives with enhanced selectivity and potency.
The safety profile of 3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide has been evaluated in preclinical models, with results suggesting a generally favorable toxicity profile at therapeutic doses. However, researchers emphasize the need for further investigation into long-term effects and potential drug-drug interactions before advancing to clinical trials. Regulatory considerations, including compliance with Good Manufacturing Practice (GMP) standards, are also being addressed to facilitate its transition from bench to bedside.
Looking ahead, the compound's versatility suggests potential applications beyond its current focus areas. Emerging research explores its utility in combination therapies and as a molecular probe for studying biological systems. The scientific community anticipates that continued investigation into 3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide will yield significant contributions to drug discovery and development, potentially leading to novel treatments for various medical conditions.
2171317-51-2 (3-amino-1-isopropyl-N,N-dipropyl-1H-pyrazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)